molecular formula C6H2Cl2N2 B8795247 4,5-Dichloronicotinonitrile

4,5-Dichloronicotinonitrile

Cat. No.: B8795247
M. Wt: 173.00 g/mol
InChI Key: GNYISXOUYFOTGA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4,5-Dichloronicotinonitrile is a useful research compound. Its molecular formula is C6H2Cl2N2 and its molecular weight is 173.00 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C6H2Cl2N2

Molecular Weight

173.00 g/mol

IUPAC Name

4,5-dichloropyridine-3-carbonitrile

InChI

InChI=1S/C6H2Cl2N2/c7-5-3-10-2-4(1-9)6(5)8/h2-3H

InChI Key

GNYISXOUYFOTGA-UHFFFAOYSA-N

Canonical SMILES

C1=C(C(=C(C=N1)Cl)Cl)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of 4,5-dichloropyridine-3-carbaldehyde oxime (7.84 g, 41.05 mmol) in dichloromethane (150 ml) was added carbonyl diimidazole (7.99 g, 49.26 mmol). The mixture was then heated to reflux for 1.5 hours before cooling then washing with saturated aqueous sodium bicarbonate (70 ml) and water (70 ml). The organic layer was dried over magnesium sulfate and concentrated in vacuo. Purification of the resultant residue by flash chromatography (Si-PPC, cyclohexane:dichloromethane gradient 20:80 to 0:100) afforded the title compound as a white solid (0.53 g, 72%). LCMS (method B): RT=2.86 min, no ion present.
Name
4,5-dichloropyridine-3-carbaldehyde oxime
Quantity
7.84 g
Type
reactant
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step One
Quantity
7.99 g
Type
reactant
Reaction Step Two
Yield
72%

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